Tantalum phosphide
Overview
Description
Synthesis Analysis
The synthesis of tantalum phosphide involves various methods, including chemical vapor deposition (CVD) and reaction of tantalum compounds with phosphorus sources. For instance, tantalum phosphide coatings have been prepared via CVD using TaCl5 and PH2Cy, resulting in films that are hard and stable in corrosive environments, with reflective properties in the infrared spectrum (Blackman et al., 2003).
Molecular Structure Analysis
The molecular structure of tantalum phosphide complexes has been elucidated through X-ray crystallography and spectroscopic methods. For example, organometallic tantalum(IV) phosphinidene complexes exhibit dimeric phosphinidene-bridged structures, which have been characterized spectroscopically and by crystal structure determinations (Blaurock & Hey‐Hawkins, 2002).
Chemical Reactions and Properties
Tantalum phosphide participates in various chemical reactions, demonstrating its reactivity and potential for application in catalysis. The reactivity of organometallic tantalum phosphinidene complexes, for example, has been explored, showing that these complexes do not react with common organic substrates but can undergo specific reactions with moist acetone or CyNC, leading to different tantalum products (Blaurock & Hey‐Hawkins, 2002).
Physical Properties Analysis
Tantalum phosphide exhibits unique physical properties, such as stability to corrosive environments and reflection properties in the infrared, as mentioned in the synthesis of its coatings via CVD (Blackman et al., 2003). Moreover, the electronic properties of defects induced by H irradiation in TaP have been studied, showing that various defects have different impacts on its topological properties (Cheng et al., 2017).
Chemical Properties Analysis
The chemical properties of tantalum phosphide, including its reactivity and interaction with other substances, have been explored in the context of organometallic chemistry. The synthesis and reactivity of tantalum complexes with phosphine, phosphanido, and phosphinidene ligands have been investigated, revealing insights into the complex's behavior and reactivity patterns (Hadi et al., 1997).
Scientific Research Applications
-
Photocatalytic Hydrogen Production and Water Detoxification
- Field : Environmental Chemistry .
- Application : Tantalum phosphide is used in photocatalytic hydrogen production and water detoxification . It’s part of a class of materials known as transition metal phosphides, which are emerging as effective photocatalytic materials .
- Method : The process involves engineering electronic and structural properties of metal phosphide nanocomposites . The crystalline structure of metal phosphides varies and depends upon their chemical composition .
- Results : The use of these materials has led to developments in H2 production and photodegradation of aqueous pollutants .
-
Electrocatalysis
- Field : Electrochemistry .
- Application : Transition Metal Phosphides (TMPs), including Tantalum Phosphide, are used as electrocatalysts . They are particularly useful in the hydrogen evolution reaction .
- Method : The electrocatalytic performance of TMPs is attributed to their suitable charge transfer from metal to phosphorous, as well as the easy transfer process of a proton-coupled electron during the hydrogen evolution reaction .
- Results : TMPs have emerged as highly efficient electrocatalysts .
-
High Power, High Frequency Applications
- Field : Electronics .
- Application : Tantalum Phosphide is a semiconductor used in high power, high frequency applications .
- Method : The specific methods of application or experimental procedures are not detailed in the source .
- Results : The outcomes of these applications are not specified in the source .
-
Quantum Computing
- Field : Quantum Physics .
- Application : Tantalum, a superconducting material, shows great promise for building qubits, the basis of quantum computers .
- Method : Scientists have discovered that adding a layer of magnesium improves the properties of tantalum .
- Results : The specific results or outcomes of this application are not detailed in the source .
-
Oxidation Resistance Coating
- Field : Material Science .
- Application : The phosphides of tantalum, molybdenum, tungsten, and titanium have been used for oxidation resistance coating at high temperature .
- Method : The specific methods of application or experimental procedures are not detailed in the source .
- Results : The outcomes of these applications are not specified in the source .
-
Semiconductor Devices
-
Catalysts in Chemical Reactions
Safety And Hazards
Future Directions
Transition metal phosphides, including tantalum phosphide, are emerging as effective photocatalytic materials . They are being used for sustainable energy production and water pollution cleaning . The global demand for hydrogen is anticipated to extend by 4–5% in the next 5 years . Therefore, the use of metal phosphides in photocatalytic hydrogen production is a promising future direction .
properties
IUPAC Name |
phosphanylidynetantalum |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/P.Ta |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUOAQYMBESBNJR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
P#[Ta] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
PTa |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.9216 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tantalum phosphide | |
CAS RN |
12037-63-7 |
Source
|
| Record name | Tantalum phosphide (TaP) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12037-63-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tantalum phosphide (TaP) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012037637 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Tantalum phosphide (TaP) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Tantalum phosphide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.678 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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